Cas no 39190-96-0 ((4-methylphenyl)methyl(propyl)amine)

(4-methylphenyl)methyl(propyl)amine structure
39190-96-0 structure
Product Name:(4-methylphenyl)methyl(propyl)amine
CAS No:39190-96-0
MF:C11H17N
MW:163.259382963181
CID:322021
PubChem ID:4716566
Update Time:2025-04-19

(4-methylphenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-methyl-N-propyl-
    • N-(4-METHYLBENZYL)-N-PROPYLAMINE
    • N-[(4-methylphenyl)methyl]propan-1-amine
    • SCHEMBL6397368
    • AKOS000201081
    • 39190-96-0
    • DTXSID70405881
    • N-(4-Methylbenzyl)propan-1-amine
    • C78190
    • EN300-12084
    • SB75809
    • [(4-methylphenyl)methyl](propyl)amine
    • MFCD04503863
    • (4-methylphenyl)methyl(propyl)amine
    • Inchi: 1S/C11H17N/c1-3-8-12-9-11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
    • InChI Key: KEPDRVSVMRMGCR-UHFFFAOYSA-N
    • SMILES: N(CCC)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: 238-245 °C
  • Boiling Point: 234.6±9.0 °C at 760 mmHg
  • Flash Point: 94.8±10.9 °C
  • PSA: 12.03
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(4-methylphenyl)methyl(propyl)amine Security Information

(4-methylphenyl)methyl(propyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M356285-10mg
[(4-methylphenyl)methyl](propyl)amine
39190-96-0
10mg
$ 50.00 2022-06-02
TRC
M356285-50mg
[(4-methylphenyl)methyl](propyl)amine
39190-96-0
50mg
$ 135.00 2022-06-02
TRC
M356285-100mg
[(4-methylphenyl)methyl](propyl)amine
39190-96-0
100mg
$ 230.00 2022-06-02
Enamine
EN300-12084-0.05g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
0.05g
$29.0 2023-02-09
Enamine
EN300-12084-0.1g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
0.1g
$44.0 2023-02-09
Enamine
EN300-12084-0.25g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
0.25g
$62.0 2023-02-09
Enamine
EN300-12084-0.5g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
0.5g
$99.0 2023-02-09
Enamine
EN300-12084-1.0g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
1.0g
$126.0 2023-02-09
Enamine
EN300-12084-2.5g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
2.5g
$212.0 2023-02-09
Enamine
EN300-12084-5.0g
[(4-methylphenyl)methyl](propyl)amine
39190-96-0 95%
5.0g
$355.0 2023-02-09
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.